Cas no 918882-57-2 (2,6-Bis(tert-butylthio)benzaldehyde)

• Product Name: 2,6-Bis(tert-butylthio)benzaldehyde
• CAS No: 918882-57-2
• MF: C₁₅H₂₂OS₂
• MW: 282.4645819664
• CID: 769355
• Update Time: 2023-08-03

2,6-Bis(tert-butylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,6-bis[(1,1-dimethylethyl)thio]-
• 2,6-bis(tert-butylsulfanyl)benzaldehyde
• 2,6-Bis(tert-butylthio)benzaldehyde

• Inchi： 1S/C15H22OS2/c1-14(2,3)17-12-8-7-9-13(11(12)10-16)18-15(4,5)6/h7-10H,1-6H3
• InChI Key： WKNQCKPTPVZUQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C=O)SC(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Topological Polar Surface Area: 67.7